6-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one

• IUPAC Name: 6-hydroxy-2-methyl-3,4-dihydroisoquinolin-1-one
• InChI: InChI=1S/C10H11NO2/c1-11-5-4-7-6-8(12)2-3-9(7)10(11)13/h2-3,6,12H,4-5H2,1H3
• InChI Key: FDHLLTYAKGOFLY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1=O)C=CC(=C2)O
• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• CAS RN: 308110-07-8

Description

6-Hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one, also known as 6-Methyl-2-hydroxy-3,4-dihydroisoquinolin-1(2H)-one or 6-Methyl-2-hydroxyisoquinoline-1(2H)-one is a chemical compound that has been studied for a variety of applications in scientific research. It is a derivative of isoquinoline, a heterocyclic aromatic organic compound containing a six-membered ring with two nitrogen atoms at positions 1 and 3. 6-Methyl-2-hydroxyisoquinoline-1(2H)-one has been studied for its potential use in chemical synthesis, as a pharmaceutical intermediate, and as a chemical reagent.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Methodology : A new derivative of 3,4-dihydro-isoquinolin-1(2H)-one was synthesized using a mild and simple method, demonstrating a high yield and potential for diverse applications (Chen Zhan-guo, 2008).
• Chemical Constitution and Physiological Action : Research on various isoquinolines, including 6-hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one, indicates that pressor activity is associated with secondary amines and hydroxy groups increase pressor action, while methoxy and ethoxy groups decrease it. This relationship helps understand the physiological implications of these compounds (D. W. Fassett & A. Hjort, 1938).

Pharmacological Effects

• Analgesic and Anti-inflammatory Properties : Certain compounds synthesized from 3,4-dihydroisoquinolines, closely related to 6-hydroxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one, exhibit anti-inflammatory and analgesic properties, highlighting their potential therapeutic applications (V. V. Khalturina et al., 2010).
• Cytotoxic Activity : A novel dihydroisoquinoline hydroxamic acid derivative was synthesized, demonstrating cytotoxicity towards the human hepatocarcinoma cell line Hep3B, suggesting potential applications in cancer research (Hassen Ben Salah et al., 2014).

Applications in Alkaloid Synthesis

• Synthesis of Alkaloids : Research demonstrates the synthesis of new alkaloids from seeds of Nigella glandulifera, including derivatives of 3,4-dihydroisoquinolin-1(2H)-one. These findings contribute to the understanding of natural product synthesis and potential applications in medicinal chemistry (Wen-hua Guo et al., 2017).

Additional Findings

• Fluorescence Methods for Histochemical Demonstration : Studies involving primary catecholamines like dopamine and noradrenaline, transformed into fluorescent 6,7-dihydroxy-3,4-dihydroisoquinolines, are crucial for histochemical demonstrations. This research can be beneficial for further understanding of neurochemistry and fluorescence techniques (H. Corrodi & G. Jonsson, 1965).